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Compound of Interest

Compound Name: 3-cis-Hydroxyglibenclamide

Cat. No.: B13724726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3-cis-Hydroxyglibenclamide, an

active metabolite of the second-generation sulfonylurea, glibenclamide (also known as

glyburide). Glibenclamide is a widely prescribed oral hypoglycemic agent for the management

of type 2 diabetes mellitus. Its metabolites, including 3-cis-Hydroxyglibenclamide, contribute

to its overall therapeutic and potential adverse effects. Understanding the properties and

biological activity of this metabolite is crucial for a complete picture of glibenclamide's

pharmacology and for the development of safer and more effective antidiabetic therapies.

Chemical Identity
Property Value

CAS Number 23074-02-4[1][2]

Molecular Formula C23H28ClN3O6S[1]

Molecular Weight 510.00 g/mol [1]

Synonyms
cis-3-Hydroxyglyburide[2]
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3-cis-Hydroxycyclohexyl glyburide[1]

Benzamide, 5-chloro-N-[2-[4-[[[[(1R,3S)-3-

hydroxycyclohexyl]amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-methoxy-, rel-[2]

rel-5-Chloro-N-[2-[4-[[[[(1R,3S)-3-

hydroxycyclohexyl]amino]carbonyl]amino]sulfonyl]phenyl]ethyl]-2-methoxybenzamide

Urea, 1-[[p-[2-(5-chloro-o-anisamido)ethyl]phenyl]sulfonyl]-3-(3-hydroxycyclohexyl)-, cis-

Pharmacological Activity
3-cis-Hydroxyglibenclamide (M2) is an active metabolite of glibenclamide and exhibits

significant hypoglycemic effects.[3] It is reported to show approximately 50% of the

hypoglycemic activity of the parent compound, which is attributed to its ability to increase

insulin secretion.[3]

Quantitative Pharmacodynamic and Pharmacokinetic
Data
A study in healthy human subjects provided the following key parameters for 3-cis-
Hydroxyglibenclamide (M2) following intravenous administration.
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Parameter Value Unit Description

Emax 27 (CV 56%) %

Maximum percentage

of blood glucose

reduction.

CEss50 37 (CV 47%) ng/mL

Steady-state serum

concentration at which

50% of the maximal

effect is achieved.

kEO 0.479 (CV 8.5%) h⁻¹

Elimination rate

constant from the

effect site.

kEO-HL 1.4 h
Equilibration half-life

for the effect site.

Data from a study on the concentration-effect relations of glibenclamide and its active

metabolites in humans.

Mechanism of Action: Sulfonylurea-Induced Insulin
Secretion
As a metabolite of glibenclamide, 3-cis-Hydroxyglibenclamide is understood to share the

same mechanism of action as other sulfonylureas. This involves the regulation of insulin

secretion from pancreatic β-cells.

The primary target for sulfonylureas is the ATP-sensitive potassium channel (KATP) on the

plasma membrane of pancreatic β-cells. These channels are composed of two subunits: the

inwardly rectifying potassium channel pore (Kir6.2) and the sulfonylurea receptor 1 (SUR1).

The binding of 3-cis-Hydroxyglibenclamide to the SUR1 subunit leads to the closure of the

KATP channel. This inhibition of potassium efflux results in the depolarization of the β-cell

membrane. The change in membrane potential activates voltage-gated calcium channels,

leading to an influx of extracellular calcium ions (Ca2+). The subsequent rise in intracellular
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Ca2+ concentration is the primary trigger for the exocytosis of insulin-containing secretory

granules.

Signaling Pathway of 3-cis-Hydroxyglibenclamide in Pancreatic β-Cells
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Caption: Signaling pathway of 3-cis-Hydroxyglibenclamide in pancreatic β-cells.
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Experimental Protocols
The following is a summarized methodology based on a clinical study investigating the

hypoglycemic effect of glibenclamide metabolites.

Study Design:
A placebo-controlled, randomized, single-blind crossover study was conducted with eight

healthy subjects. Each subject participated in five single-dose tests with a washout period of

three months between each test. The administered substances were:

3.5 mg glibenclamide (oral)

3.5 mg glibenclamide (intravenous)

3.5 mg 4-trans-hydroxy-glibenclamide (M1) (intravenous)

3.5 mg 3-cis-hydroxy-glibenclamide (M2) (intravenous)

Placebo (intravenous)

All administrations were performed in a fasting state. Standardized meals were provided 0.5

and 5.5 hours after medication administration.

Sample Collection and Analysis:
Blood Glucose Measurement: Blood glucose levels were measured using a glucose oxidase

method.

Serum Insulin Concentration: Serum insulin concentrations were analyzed using a specific

immunoassay.

Experimental Workflow Diagram
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Experimental Workflow for Assessing Hypoglycemic Effect
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Caption: Experimental workflow for assessing the hypoglycemic effect of 3-cis-
Hydroxyglibenclamide.

Conclusion
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3-cis-Hydroxyglibenclamide is a pharmacologically active metabolite of glibenclamide that

contributes to the drug's overall glucose-lowering effect. Its mechanism of action is consistent

with that of sulfonylureas, involving the closure of KATP channels in pancreatic β-cells and

subsequent stimulation of insulin secretion. The quantitative data on its pharmacodynamics

and pharmacokinetics provide valuable insights for researchers in the fields of diabetes,

pharmacology, and drug metabolism. Further investigation into the specific interactions of this

metabolite with the sulfonylurea receptor and its long-term effects could provide a more

nuanced understanding of glibenclamide therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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